N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide
• InChI: InChI=1S/C19H22N4O5/c1-26-14-4-5-15(16(11-14)27-2)21-19(25)22-8-9-23(18(24)12-22)13-6-7-20-17(10-13)28-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,21,25)
• InChI Key: MVQJPXASQVIBJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC)OC
• Molecular Formula: C19H22N4O5
• Molecular Weight: 386.4 g/mol

Description

N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide, also known as DMPP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide exerts its therapeutic effects by modulating the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to have a high degree of potency and selectivity for its target enzymes and receptors. However, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide also has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. In addition, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has not been extensively studied in human clinical trials, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. One area of research is the development of more efficient synthesis methods for N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. Another area of research is the identification of new therapeutic targets for N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide, particularly in the field of neurological disorders. In addition, further studies are needed to determine the safety and efficacy of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide in human clinical trials. Overall, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has shown great promise as a potential therapeutic agent, and further research is needed to fully explore its potential applications.

Synthesis Methods

N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide can be synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with 2-methoxypyridine-4-carboxylic acid to form an intermediate product. This intermediate product is then reacted with N-tert-butoxycarbonyl-3-aminopiperidine to form the final product, N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. The synthesis of N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. N-(2,4-Dimethoxyphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.